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Compound of Interest

Compound Name: Dyrk1A-IN-4

Cat. No.: B12410713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for utilizing Dyrk1A-IN-4, a

potent inhibitor of Dual-specificity tyrosine-phosphorylation-regulated kinase 1A (DYRK1A), in

various cell-based assays. This document is intended to assist researchers in designing and

executing experiments to investigate the cellular functions of DYRK1A and to assess the

therapeutic potential of its inhibitors.

Introduction to Dyrk1A-IN-4
Dyrk1A-IN-4 is a potent and orally active inhibitor of DYRK1A and DYRK2. It has

demonstrated significant activity in cellular models, making it a valuable tool for studying the

roles of these kinases in health and disease. DYRK1A is a crucial kinase involved in a

multitude of cellular processes, including cell cycle regulation, neuronal development, and

signal transduction. Its dysregulation has been implicated in several conditions, such as Down

syndrome, Alzheimer's disease, and various cancers.

Quantitative Data Summary
The following table summarizes the reported in vitro and cell-based inhibitory activities of

Dyrk1A-IN-4.
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Target/Cell Line Assay Type IC50 Reference

DYRK1A Biochemical Assay 2 nM [1][2]

DYRK2 Biochemical Assay 6 nM [1][2]

U2OS cells
DYRK1A pSer520

Autophosphorylation
28 nM [2]

A2780 cells
3D Tumor Sphere

Model
13 nM [2]

SK-N-MC cells
3D Tumor Sphere

Model
31 nM [2]

C-33A cells
3D Tumor Sphere

Model
21 nM [2]

Signaling Pathways and Experimental Workflows
To facilitate a deeper understanding of the experimental procedures and the biological context

of DYRK1A inhibition, the following diagrams illustrate key signaling pathways and

experimental workflows.
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Start: Seed cells for
3D tumorsphere formation

Culture for 4-10 days
to form spheroids

Treat spheroids with
Dyrk1A-IN-4 (dose-response)

Incubate for desired
duration (e.g., 72h)

Add CellTiter-Glo® 3D Reagent

Lyse cells and generate
luminescent signal

Read luminescence

Analyze data and
determine IC50

 

Start: Transfect cells with
NanoLuc®-DYRK1A vector

Culture cells for
protein expression

Add NanoBRET® Tracer

Add Dyrk1A-IN-4
(dose-response)

Equilibrate at 37°C

Measure BRET signal
(450nm and 610nm)

Calculate BRET ratio and
determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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